Cas no 612802-67-2 ((5Z)-3-(4-hydroxyphenyl)-5-(pyridin-4-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one)

• Product Name: (5Z)-3-(4-hydroxyphenyl)-5-(pyridin-4-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one
• CAS No: 612802-67-2
• MF: C₁₅H₁₀N₂O₂S₂
• MW: 314.382100582123
• CID: 6447564
• Update Time: 2025-07-28

(5Z)-3-(4-hydroxyphenyl)-5-(pyridin-4-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (5Z)-3-(4-hydroxyphenyl)-5-(pyridin-4-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one
• (5E)-3-(4-hydroxyphenyl)-5-(pyridin-4-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one
• (5Z)-3-(4-hydroxyphenyl)-5-(pyridin-4-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one
• 4-Thiazolidinone, 3-(4-hydroxyphenyl)-5-(4-pyridinylmethylene)-2-thioxo-

• Inchi： 1S/C15H10N2O2S2/c18-12-3-1-11(2-4-12)17-14(19)13(21-15(17)20)9-10-5-7-16-8-6-10/h1-9,18H
• InChI Key： DVSAWDNNQKTKOI-UHFFFAOYSA-N
• SMILES： S1C(=CC2C=CN=CC=2)C(=O)N(C2=CC=C(O)C=C2)C1=S

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on (5Z)-3-(4-hydroxyphenyl)-5-(pyridin-4-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one

Comprehensive Analysis of (5Z)-3-(4-hydroxyphenyl)-5-(pyridin-4-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one (CAS No. 612802-67-2)

The compound (5Z)-3-(4-hydroxyphenyl)-5-(pyridin-4-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one (CAS No. 612802-67-2) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its distinctive thiazolidin-4-one core, coupled with a pyridin-4-yl substituent and a 4-hydroxyphenyl group, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in targeted therapy development.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine. The thiazolidinone scaffold, a key feature of this compound, is widely recognized for its versatility in medicinal chemistry. Studies suggest that derivatives like (5Z)-3-(4-hydroxyphenyl)-5-(pyridin-4-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one exhibit bioactive properties, such as modulating enzymatic activity or interacting with cellular receptors. This aligns with the growing interest in structure-activity relationship (SAR) studies, a hot topic in drug design forums and academic publications.

From a synthetic perspective, the compound's Z-configuration at the methylidene position and the presence of a sulfanylidene group contribute to its stereochemical complexity. Such features are often explored in computational chemistry and molecular docking simulations, which are frequently searched topics in AI-driven research platforms. The hydroxyphenyl moiety further enhances its solubility profile, a critical factor in pharmacokinetic optimization—a recurring theme in modern pharmaceutical discussions.

Beyond therapeutics, CAS No. 612802-67-2 has potential applications in material science, particularly in designing organic semiconductors or fluorescent probes. The pyridine ring system is known for its electron-accepting properties, making it relevant to optoelectronic research. This dual applicability in life sciences and advanced materials underscores its interdisciplinary value, a point often highlighted in high-impact journals and conferences.

In summary, (5Z)-3-(4-hydroxyphenyl)-5-(pyridin-4-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one represents a compelling case study in the convergence of medicinal chemistry and functional materials. Its structural attributes and diverse potential applications make it a subject of ongoing investigation, resonating with contemporary scientific inquiries into multi-target drug discovery and smart material engineering.